4-{[3-(methoxymethyl)-1-pyrrolidinyl]carbonyl}-2-(phenoxymethyl)-1,3-oxazole

• IUPAC Name: [3-(methoxymethyl)pyrrolidin-1-yl]-[2-(phenoxymethyl)-1,3-oxazol-4-yl]methanone
• InChI: InChI=1S/C17H20N2O4/c1-21-10-13-7-8-19(9-13)17(20)15-11-23-16(18-15)12-22-14-5-3-2-4-6-14/h2-6,11,13H,7-10,12H2,1H3
• InChI Key: GNWZAHUYMCLHCU-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCN(C1)C(=O)C2=COC(=N2)COC3=CC=CC=C3
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

4-{[3-(methoxymethyl)-1-pyrrolidinyl]carbonyl}-2-(phenoxymethyl)-1,3-oxazole is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a member of the oxazole family of compounds that have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 4-{[3-(methoxymethyl)-1-pyrrolidinyl]carbonyl}-2-(phenoxymethyl)-1,3-oxazole is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interacting with specific receptors in the body.
Biochemical and Physiological Effects
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been found to have antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[3-(methoxymethyl)-1-pyrrolidinyl]carbonyl}-2-(phenoxymethyl)-1,3-oxazole in lab experiments is its potential for use as a fluorescent probe. This makes it a valuable tool for studying the behavior of metal ions in biological samples. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-{[3-(methoxymethyl)-1-pyrrolidinyl]carbonyl}-2-(phenoxymethyl)-1,3-oxazole. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another area of research is the development of new fluorescent probes based on this compound for the detection of metal ions in biological samples. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other biological molecules.
Conclusion
In conclusion, this compound is a synthetic compound with potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Scientific Research Applications

4-{[3-(methoxymethyl)-1-pyrrolidinyl]carbonyl}-2-(phenoxymethyl)-1,3-oxazole has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial activities. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples.